3-(4'-Methyl[1,1'-biphenyl]-4-yl)propyl selenocyanate

• CAS No.: 919488-41-8
• Molecular Formula: C17H17NSe
• Molecular Weight: 314.3 g/mol
• IUPAC Name: 3-[4-(4-methylphenyl)phenyl]propyl selenocyanate
• InChI: InChI=1S/C17H17NSe/c1-14-4-8-16(9-5-14)17-10-6-15(7-11-17)3-2-12-19-13-18/h4-11H,2-3,12H2,1H3
• InChI Key: JMYWJJKPQXGULH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(C=C2)CCC[Se]C#N

Description

3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate is an organoselenium compound that has garnered interest due to its potential applications in various fields, including chemistry, biology, and medicine. The compound features a selenocyanate group attached to a biphenyl structure, which imparts unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate typically involves the reaction of 4’-methyl[1,1’-biphenyl]-4-ylpropyl bromide with potassium selenocyanate. The reaction is carried out in an appropriate solvent, such as dimethylformamide, under reflux conditions. The reaction proceeds via nucleophilic substitution, where the bromide group is replaced by the selenocyanate group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate undergoes various chemical reactions, including:

Oxidation: The selenocyanate group can be oxidized to form seleninic acid derivatives.

Reduction: The compound can be reduced to form selenol derivatives.

Substitution: The selenocyanate group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols in the presence of a base can facilitate substitution reactions.

Major Products Formed

Oxidation: Seleninic acid derivatives.

Reduction: Selenol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis for introducing selenium-containing functional groups.

Biology: Studied for its potential antioxidant properties and ability to modulate redox processes.

Medicine: Investigated for its anticancer and chemopreventive activities. The compound has shown potential in inhibiting tumor growth and enhancing antioxidant levels in biological systems.

Industry: Utilized in the development of novel materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate involves its interaction with cellular redox systems. The selenocyanate group can undergo redox cycling, generating reactive oxygen species (ROS) that can induce apoptosis in cancer cells. Additionally, the compound can enhance the activity of antioxidant enzymes such as glutathione peroxidase, thereby protecting cells from oxidative damage.

Comparison with Similar Compounds

Similar Compounds

• Benzyl selenocyanate
• p-Xylene selenocyanate
• 1,4-Phenylenebis(methylene)selenocyanate

Uniqueness

3-(4’-Methyl[1,1’-biphenyl]-4-yl)propyl selenocyanate is unique due to its biphenyl structure, which imparts distinct electronic and steric properties. This structural feature can influence its reactivity and biological activity, making it a valuable compound for various applications.